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Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B086986

An In-depth Technical Guide to Lanasol Yellow 4G: Chemistry, Synthesis, and Properties

Introduction

Lanasol Yellow 4G, also identified by the Colour Index name C.l. Reactive Yellow 39, is a
synthetic monoazo dye.[1][2] As a member of the reactive dye class, it is designed to form
covalent bonds with the fibers of substrates, leading to excellent colorfastness.[1] The molecule
contains an a-bromoacrylamide reactive group, which facilitates its binding to nucleophilic sites
on fibers like wool and silk under specific pH and temperature conditions.[3] Its vibrant
greenish-yellow hue and strong fastness properties make it a significant colorant in the textile
industry.[1] Beyond textiles, Lanasol Yellow 4G is also utilized as a multifunctional dye in
various biological research applications, including the analysis of cell structures and tracking of
biomolecules.[4][5][6][7][8][9][10] This guide provides a detailed overview of its chemical
properties, a representative synthesis protocol, and key technical data for researchers and
professionals.

Chemical and Physical Properties

Lanasol Yellow 4G is a water-soluble powder.[1][6] The presence of two sulfonate groups in its
structure imparts significant solubility in aqueous media, which is crucial for its application in
dye baths.[1][6] The core of the molecule features an azo chromophore (—N=N-) that connects
two substituted aromatic ring systems, which is responsible for its characteristic color.

Table 1. Chemical Identifiers and Properties of Lanasol Yellow 4G
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Property

Value

Reference(s)

Common Name

Lanasol Yellow 4G

[1](6]

C.l. Name Reactive Yellow 39 [1][2]
CAS Number 70247-70-0 [5][6]
Molecular Formula C19H12BrCIl2NsNa20sS:2 [11[5]16]
Molecular Weight 699.25 g/mol [1][5]16]
disodium;4-[4-[[5-(2-
bromoprop-2-enoylamino)-2-
sulfonatophenyl]diazenyl]-3-
IUPAC Name phenvl . [8]
methyl-5-oxo0-4H-pyrazol-1-
yl]-2,5-
dichlorobenzenesulfonate
Appearance Greenish-light yellow powder [1][6]

Solubility in Water

100 g/L (at 90 °C)

[1](6]

Max. Absorbance (Amax) 400 nm [4]
Decomposition Temp. > 200 °C [6]
Ignition Temp. > 400 °C [6]

Core Synthesis Chemistry

The synthesis of Lanasol Yellow 4G is a classic example of azo dye production, involving two

primary stages: the diazotization of an aromatic amine and the subsequent azo coupling

reaction with a suitable coupling component.[2] The specific precursors for this dye are well-

defined intermediates.

Table 2: Key Precursors for Lanasol Yellow 4G Synthesis
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Chemical Molecular
Role CAS Number Reference(s)

Name Formula

2-Amino-4-(2-
Diazo bromoacrylamido

, 58557-59-8 CoHoBrN204S [11]

Component )benzenesulfonic

acid

2,5-Dichloro-4-

(3-methyl-5-oxo-
Coupling 4,5-

) 84-57-1 C10HsCIl2N204S [12][13]

Component dihydropyrazol-1-

yl)benzenesulfon

ic acid

The overall manufacturing process is depicted in the workflow diagram below.
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Diazo Component:
2-Amino-4-(2-bromoacrylamido)
benzenesulfonic acid

1. HCI, NaNO2
2.0-5°C

Diazotization

Coupling Component:
Diazonium Salt Intermediate 2,5-Dichloro-4-(3-methyl-5-ox0-4,5-
dihydropyrazol-1-yl)benzenesulfonic acid

Azo Coupling

[ Crude Lanasol Yellow 4G ]

Isolation & Purification

(Salting out, Filtration, Drying)

[ Lanasol Yellow 4G Product ]

Click to download full resolution via product page

Synthesis workflow for Lanasol Yellow 4G.
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Experimental Protocols

The following section outlines a representative, generalized experimental protocol for the

synthesis of Lanasol Yellow 4G based on standard azo dye chemistry. Precise quantities and

reaction times may require optimization.

Part 1: Diazotization of the Diazo Component

Preparation: A molar equivalent of 2-Amino-4-(2-bromoacrylamido)benzenesulfonic acid is
suspended in water. The mixture is cooled to 0-5 °C in an ice-salt bath with continuous
stirring.

Acidification: Concentrated hydrochloric acid (approx. 2.5-3.0 molar equivalents) is added to
the suspension to form the amine salt and provide an acidic medium.

Nitrite Addition: A pre-cooled aqueous solution of sodium nitrite (NaNOz, approx. 1.05 molar
equivalents) is added dropwise to the suspension over 30-60 minutes. The temperature must
be strictly maintained below 5 °C to prevent the decomposition of the resulting diazonium
salt.

Completion Check: The reaction is stirred for an additional 30 minutes after the nitrite
addition is complete. The presence of excess nitrous acid can be checked with starch-iodide
paper (a blue-black color indicates completion). Any excess nitrous acid is then quenched by
adding a small amount of sulfamic acid. The resulting solution contains the active diazonium
salt intermediate.

Part 2: Azo Coupling Reaction

Coupling Solution Preparation: In a separate vessel, one molar equivalent of 2,5-Dichloro-4-
(3-methyl-5-0x0-4,5-dihydropyrazol-1-yl)benzenesulfonic acid is dissolved in water. The
solution is cooled to 0-10 °C.

pH Adjustment: The pH of the coupling component solution is adjusted to a neutral or slightly
alkaline range (pH 8-10) by the slow addition of a base, such as sodium carbonate or sodium
hydroxide solution. This activates the coupling component.
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Coupling: The cold diazonium salt solution from Part 1 is slowly added to the cold coupling
component solution over 1-2 hours. The pH of the reaction mixture is maintained at 8-10 by
the concurrent addition of a base. The temperature should be kept below 10 °C.

Reaction Monitoring: The formation of the dye is visually indicated by the appearance of a
deep yellow color. The reaction is typically stirred for several hours at low temperature until
the coupling is complete, which can be monitored by techniques like thin-layer
chromatography (TLC).

Part 3: Isolation and Purification

Precipitation: Once the reaction is complete, the Lanasol Yellow 4G dye is precipitated from
the solution by "salting out.” This is achieved by adding a significant quantity of sodium
chloride, which reduces the solubility of the dye.

Filtration: The precipitated solid dye is collected by filtration.

Washing: The filter cake is washed with a cold brine solution to remove inorganic salts and
unreacted starting materials.

Drying: The purified dye is dried under vacuum at a moderate temperature (e.g., 60-70 °C) to
yield the final product as a powder.

Applications and Functional Relationships

The chemical structure of Lanasol Yellow 4G directly dictates its function as a reactive dye for

protein fibers. The key components—the chromophore, the reactive group, and solubilizing

groups—work in concert to achieve effective dyeing.
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Key Structural Components
Resulting Properties & Applications
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Functional relationships in Lanasol Yellow 4G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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